Cas no 108425-33-8 (3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide)

• Product Name: 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide
• CAS No: 108425-33-8
• MF: C₂₃H₁₇N₃O₃
• MW: 383.399385213852
• MDL: MFCD00170098
• CID: 5176378
• Update Time: 2025-07-20

3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide
• (2-oxo-3-(phenylcarbonylamino)(4-hydroquinolyl))-N-benzamide
• 3-benzamido-2-oxo-N-phenyl-1,2-dihydroquinoline-4-carboxamide

• MDL： MFCD00170098
• Inchi： 1S/C23H17N3O3/c27-21(15-9-3-1-4-10-15)26-20-19(22(28)24-16-11-5-2-6-12-16)17-13-7-8-14-18(17)25-23(20)29/h1-14H,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： JMSFFTJBVGXKHU-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(NC2C=CC=CC=2)=O)C2C=CC=CC=2N1)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 675
• XLogP3: 3.5
• Topological Polar Surface Area: 87.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide

Introduction to 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide (CAS No. 108425-33-8)

3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide, identified by its CAS number 108425-33-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the quinoline derivatives class, a well-documented family of molecules known for their broad spectrum of biological activities. The structural features of this molecule, particularly its benzamido and phenyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide consists of a quinoline core, which is a heterocyclic aromatic compound characterized by a fused benzene and pyridine ring system. This core is further functionalized with an amide group at the 3-position, an oxo group at the 2-position, and a phenyl group at the 4-position. Such modifications enhance the compound's interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, quinoline derivatives have been extensively studied due to their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The presence of the benzamido moiety in 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide suggests potential binding affinity to enzymes and receptors involved in various disease pathways. This feature has prompted researchers to explore its pharmacological profile in detail.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The quinoline core is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. Additionally, the N-phenyl substituent enhances the compound's stability and bioactivity, making it an attractive candidate for further development.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging infectious diseases. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of new antimicrobial agents. 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide has shown promise in preliminary screenings as a potential inhibitor of bacterial enzymes involved in DNA replication and transcription. This finding underscores its significance in combating resistant pathogens.

The synthesis of 3-benzamido-2-oxo-N-phenyl-1H-quinoline-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been utilized to achieve high enantiomeric purity, which is crucial for therapeutic applications.

Evaluation of the pharmacological activity of 3-benzamido-2-oxy-N phenyl 1H quinoline 4 carboxamide has revealed intriguing results in preclinical studies. The compound demonstrates significant inhibitory effects on enzymes such as topoisomerases and kinases, which are critical targets in cancer therapy. Moreover, its interaction with cellular receptors suggests potential applications in treating inflammatory disorders.

The role of computational chemistry in drug discovery has been instrumental in understanding the binding mechanisms of 3-benzamido 2 oxo N phenyl 1H quinoline 4 carboxamide. Molecular docking studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped refine lead structures and predict their efficacy before moving into expensive wet-lab experiments.

Future directions in research on 3-benzamido 2 oxo N phenyl 1H quinoline 4 carboxamide include exploring its mechanism of action in vivo and assessing its toxicity profile. Preclinical trials are planned to evaluate its efficacy in animal models for various diseases. Additionally, efforts are underway to develop analogs with improved pharmacological properties by modifying specific structural features while retaining the core quinoline scaffold.

The versatility of 3-benzamido 2 oxo N phenyl 1H quinoline 4 carboxamide as a pharmacological tool is evident from its diverse range of potential applications. Its ability to modulate multiple biological pathways makes it a valuable asset in drug development pipelines targeting both infectious diseases and chronic conditions such as cancer and inflammation.

In conclusion,3-benzamido 2 oxo N phenyl 1H quinoline 4 carboxamide (CAS No. 108425 33 8) represents a significant advancement in medicinal chemistry with promising therapeutic implications. Its unique structural features combined with preclinical evidence support further investigation into its potential as a novel therapeutic agent or lead compound for drug development initiatives aimed at addressing unmet medical needs.